Potassium 5-cyclopropyl-1,2-oxazole-3-carboxylate

• IUPAC Name: potassium;5-cyclopropyl-1,2-oxazole-3-carboxylate
• InChI: InChI=1S/C7H7NO3.K/c9-7(10)5-3-6(11-8-5)4-1-2-4;/h3-4H,1-2H2,(H,9,10);/q;+1/p-1
• InChI Key: IZARVHXPHZKNDZ-UHFFFAOYSA-M
• Canonical SMILES: C1CC1C2=CC(=NO2)C(=O)[O-].[K+]
• Molecular Formula: C7H6KNO3
• Molecular Weight: 191.23 g/mol

Description

Oxazole is a five-membered heterocyclic compound containing an oxygen atom and a nitrogen atom. It’s a key structure in many commercially available drugs. The oxazole ring is found in some natural products, such as ibotenic acid and muscimol.

Synthesis Analysis

Oxazoles can be synthesized via different pathways using both homogeneous and heterogeneous catalysts. The most broadly researched and reported synthesis of isoxazole derivative is through the (3 + 2) cycloaddition reaction of an alkyne that acts as a dipolarophile and nitrile oxide as the dipole.

Molecular Structure Analysis

Oxazoles have a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between.

Chemical Reactions Analysis

The chemistry of oxazoles is rich and varied, with the ability to undergo a number of chemical reactions. For example, complementary methods for direct arylation of oxazoles with high regioselectivity at both C-5 and C-2 have been developed.

Future Directions

Oxazole derivatives continue to be a focus of research due to their wide spectrum of biological activities. Future research will likely continue to explore new synthetic routes and potential applications of these compounds.